Nonanoate
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Overview
Description
Nonanoate is a medium-chain fatty acid anion that is the conjugate base of nonanoic acid that in methyl ester form has significant nematicidal activity. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid anion and a medium-chain fatty acid anion. It is a conjugate base of a nonanoic acid.
Scientific Research Applications
Dental Health and Anticaries Agent
Nonanoate has been studied for its potential in dental health. Hayes and Berkovitz (1979) found that potassium this compound significantly reduced fissure caries in male Wistar rats. This suggests its effectiveness as a safe and anticaries agent in both solid and soluble forms (Hayes & Berkovitz, 1979).
Agricultural Applications
In the context of organic vegetable production, ammonium this compound has been evaluated as a bioherbicide. Webber et al. (2010) found that it effectively controlled certain broadleaf weeds, showing potential as an organic herbicide (Webber et al., 2010).
Industrial Chemistry
Russo et al. (2020) explored the use of nonanoic acid in the synthesis of lubricants and solvents through esterification reactions. Their study focused on the kinetics and mass transfer phenomena in these reactions, providing insights valuable for industrial applications (Russo et al., 2020).
Material Science
Zhan et al. (2019) conducted a study on ethyl this compound, a component of biodiesel, measuring its sound speed and deriving properties like densities and heat capacities. This research contributes to understanding biodiesel components' physical properties (Zhan et al., 2019).
Plant Protection Chemistry
Łęgosz et al. (2016) synthesized ammonium this compound-based ionic liquids for crop protection. These ionic liquids showed promise as green alternatives in chemical synthesis and demonstrated effective feeding deterrence activity and antimicrobial properties (Łęgosz et al., 2016).
Crystallography
Guerina and Craven (1980) studied the crystal structure of cholesteryl this compound, providing insights into its molecular arrangement and potential implications in biological membranes (Guerina & Craven, 1980).
Properties
Molecular Formula |
C9H17O2- |
---|---|
Molecular Weight |
157.23 g/mol |
IUPAC Name |
nonanoate |
InChI |
InChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H,10,11)/p-1 |
InChI Key |
FBUKVWPVBMHYJY-UHFFFAOYSA-M |
SMILES |
CCCCCCCCC(=O)[O-] |
Canonical SMILES |
CCCCCCCCC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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